Cas no 1018681-31-6 (1-Bromo-4-(cyclopropylmethoxy)methylbenzene)

• Product Name: 1-Bromo-4-(cyclopropylmethoxy)methylbenzene
• CAS No: 1018681-31-6
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD14687047
• CID: 1086047
• PubChem ID: 54758736
• Update Time: 2025-07-21

1-Bromo-4-(cyclopropylmethoxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-((cyclopropylmethoxy)methyl)benzene
• 1-bromo-4-(cyclopropylmethoxymethyl)benzene
• 1-bromo-4-cyclopropylmethoxymethyl-benzene
• 1-Bromo-4-[(cyclopropylmethoxy)methyl]benzene
• SCHEMBL4598273
• MFCD14687047
• 1018681-31-6
• CS-0209043
• G66703
• AKOS010793817
• DTXSID60716493
• BS-19131
• Benzene, 1-bromo-4-[(cyclopropylmethoxy)methyl]-
• 1-Bromo-4-(cyclopropylmethoxy)methylbenzene

• MDL： MFCD14687047
• Inchi： 1S/C11H13BrO/c12-11-5-3-10(4-6-11)8-13-7-9-1-2-9/h3-6,9H,1-2,7-8H2
• InChI Key： UIMSMCPIZJYSST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COCC1CC1

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 284.4±15.0 °C at 760 mmHg
• Flash Point: 112.5±21.5 °C
• PSA: 9.23000
• LogP: 3.37570
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-4-(cyclopropylmethoxy)methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Bromo-4-(cyclopropylmethoxy)methylbenzene

Introduction to 1-Bromo-4-(cyclopropylmethoxy)methylbenzene (CAS No. 1018681-31-6)

1-Bromo-4-(cyclopropylmethoxy)methylbenzene, identified by the chemical compound code CAS No. 1018681-31-6, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a brominated aromatic ring substituted with a cyclopropylmethyl ether group, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the synthesis of more complex molecules. The presence of both bromine and an ether moiety provides unique reactivity patterns, enabling its use in various cross-coupling reactions and functional group transformations essential for drug discovery and material science applications.

The molecular structure of 1-Bromo-4-(cyclopropylmethoxy)methylbenzene consists of a benzene core substituted at the 4-position with a bromine atom and an ether group linked to a cyclopropylmethyl side chain. This configuration imparts distinct electronic and steric properties, influencing its interactions with other molecular entities. The bromine atom, being an electron-withdrawing group, modulates the electron density on the aromatic ring, while the cyclopropylmethyl group introduces steric hindrance that can be exploited in designing selective synthetic pathways. The ether functionality further enhances its utility by allowing for nucleophilic substitution reactions, which are pivotal in constructing heterocyclic compounds and biologically active scaffolds.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from aromatic heterocycles. 1-Bromo-4-(cyclopropylmethoxy)methylbenzene has emerged as a key building block in this context, particularly in the synthesis of kinase inhibitors and antiviral agents. Its structural features align well with pharmacophoric requirements for binding to biological targets, making it a preferred choice for medicinal chemists aiming to optimize drug-like properties such as solubility, metabolic stability, and target affinity. The cyclopropyl moiety, in particular, has been shown to improve oral bioavailability and binding affinity in several drug candidates, underscoring the strategic value of this compound.

One of the most compelling aspects of 1-Bromo-4-(cyclopropylmethoxy)methylbenzene is its role in transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions with high selectivity. The bromine atom serves as an excellent leaving group for palladium-catalyzed Suzuki-Miyaura couplings, allowing for the introduction of aryl or heteroaryl groups at various positions on the benzene ring. Similarly, copper-catalyzed coupling reactions can be employed to incorporate alkynyl or vinyl groups, expanding the structural diversity of derivatives derived from this intermediate.

The cyclopropylmethyl ether group also provides opportunities for further functionalization through oxidation or reduction reactions. For instance, selective oxidation can convert the ether into an alcohol or aldehyde, while reduction might yield an alkane or secondary alcohol depending on reaction conditions. These transformations are crucial for tailoring the chemical properties of downstream products for specific applications. In material science, derivatives of 1-Bromo-4-(cyclopropylmethoxy)methylbenzene have been explored as precursors for liquid crystals and organic semiconductors due to their ability to form ordered structures and exhibit desirable electronic characteristics.

Recent advancements in computational chemistry have further highlighted the potential of 1-Bromo-4-(cyclopropylmethoxy)methylbenzene as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications at the 4-position can fine-tune binding interactions with protein targets, leading to improved pharmacological profiles. For example, replacing the bromine atom with other halogens or nitrogen-containing heterocycles can alter ligand affinity while maintaining overall structural integrity. Such insights are derived from large-scale virtual screening campaigns that leverage high-throughput docking algorithms to predict binding affinities and identify promising candidates for experimental validation.

The synthesis of 1-Bromo-4-(cyclopropylmethoxy)methylbenzene itself is an elegant demonstration of modern synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and etherification reactions. However, recent innovations have streamlined these processes using one-pot techniques or catalytic systems that minimize byproduct formation and improve yields. For instance, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling can provide access to substituted benzene derivatives with high efficiency. Such advancements not only enhance scalability but also align with green chemistry principles by reducing waste and energy consumption.

In conclusion,1-Bromo-4-(cyclopropylmethoxy)methylbenzene (CAS No. 1018681-31-6) represents a cornerstone in synthetic chemistry with far-reaching implications across pharmaceuticals and materials science. Its unique structural attributes—combining aromaticity with functional groups like bromine and cyclopropylmethyl ether—make it indispensable for constructing complex molecules with desired biological activities or material properties. As research continues to uncover new applications and refine synthetic strategies,1-Bromo-4-(cyclopropylmethoxy)methylbenzene will undoubtedly remain at the forefront of innovation in chemical synthesis.